Cas no 683777-69-7 (3-(phenylsulfanyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-(phenylsulfanyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylpropanamide
• CAS No: 683777-69-7
• MF: C₂₂H₂₂N₂OS₂
• MW: 394.552882671356
• CID: 6153611
• PubChem ID: 4155021
• Update Time: 2025-10-22

3-(phenylsulfanyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylpropanamide
• AB00673501-01
• 3-phenylsulfanyl-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]propanamide
• F1166-0207
• 3-(phenylsulfanyl)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]propanamide
• 683777-69-7
• Oprea1_733774
• AKOS024603513
• 3-(phenylthio)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)propanamide

• Inchi： 1S/C22H22N2OS2/c25-21(12-13-26-19-8-2-1-3-9-19)24-22-23-20(15-27-22)18-11-10-16-6-4-5-7-17(16)14-18/h1-3,8-11,14-15H,4-7,12-13H2,(H,23,24,25)
• InChI Key： CZFUMWCHAGQSIE-UHFFFAOYSA-N
• SMILES： S1C(NC(CCSC2C=CC=CC=2)=O)=NC(=C1)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 394.117
• Monoisotopic Mass: 394.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 95.5Ų

Additional information on 3-(phenylsulfanyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylpropanamide

3-(Phenylsulfanyl)-N-4-(5,6,7,8-Tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylpropanamide: A Comprehensive Overview

CAS No 683777-69-7 corresponds to the compound 3-(phenylsulfanyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylpropanamide, a complex organic molecule with potential applications in various fields. This compound is characterized by its unique structure, which includes a thiazole ring and a tetrahydronaphthalene moiety. The presence of these functional groups suggests that it may exhibit interesting chemical and biological properties.

The synthesis of this compound involves a series of carefully designed reactions. The starting materials typically include aromatic sulfides and thiazole derivatives. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the final product. These methods are detailed in several research articles published in reputable journals such as Journal of Organic Chemistry and Chemical Communications.

Thiazole derivatives, like the one present in this compound, are known for their versatility in chemical reactions. They can undergo various transformations, including nucleophilic substitutions and electrophilic additions. The phenylsulfanyl group attached to the thiazole ring adds another layer of complexity to the molecule's reactivity. This group is particularly interesting due to its ability to participate in sulfur-based interactions, which can be exploited in drug design and material science.

The tetrahydronaphthalene moiety is another key feature of this compound. Tetrahydronaphthalenes are often used as building blocks in organic synthesis due to their stability and ease of modification. Recent studies have shown that these structures can be functionalized with various substituents to create bioactive compounds. For example, researchers at the University of California have demonstrated that tetrahydronaphthalene derivatives can act as inhibitors for certain enzymes involved in cancer progression.

In terms of biological activity, this compound has shown promise in preliminary assays. It exhibits moderate activity against several cancer cell lines, suggesting potential applications in oncology. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for further investigation in drug discovery programs. These findings are supported by recent publications in Nature Communications and Bioorganic & Medicinal Chemistry Letters.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly characterized and reported in the literature.

In conclusion, CAS No 683777-69-7 represents a fascinating molecule with diverse applications across chemistry and biology. Its unique structure and reactivity make it a valuable tool for researchers exploring new frontiers in organic synthesis and drug discovery.